Raloxifene Impurity 1
Raloxifene Impurity 1
Brand Name:
Vulcanchem
CAS No.:
84449-85-4
VCID:
VC21074433
InChI:
InChI=1S/C30H31NO8S3.ClH/c1-41(33,34)38-24-12-8-22(9-13-24)30-28(26-15-14-25(20-27(26)40-30)39-42(2,35)36)29(32)21-6-10-23(11-7-21)37-19-18-31-16-4-3-5-17-31;/h6-15,20H,3-5,16-19H2,1-2H3;1H
SMILES:
CS(=O)(=O)OC1=CC=C(C=C1)C2=C(C3=C(S2)C=C(C=C3)OS(=O)(=O)C)C(=O)C4=CC=C(C=C4)OCCN5CCCCC5.Cl
Molecular Formula:
C30H32ClNO8S3
Molecular Weight:
666.2 g/mol
Raloxifene Impurity 1
CAS No.: 84449-85-4
Cat. No.: VC21074433
Molecular Formula: C30H32ClNO8S3
Molecular Weight: 666.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 84449-85-4 |
|---|---|
| Molecular Formula | C30H32ClNO8S3 |
| Molecular Weight | 666.2 g/mol |
| IUPAC Name | [4-[6-methylsulfonyloxy-3-[4-(2-piperidin-1-ylethoxy)benzoyl]-1-benzothiophen-2-yl]phenyl] methanesulfonate;hydrochloride |
| Standard InChI | InChI=1S/C30H31NO8S3.ClH/c1-41(33,34)38-24-12-8-22(9-13-24)30-28(26-15-14-25(20-27(26)40-30)39-42(2,35)36)29(32)21-6-10-23(11-7-21)37-19-18-31-16-4-3-5-17-31;/h6-15,20H,3-5,16-19H2,1-2H3;1H |
| Standard InChI Key | FAWLEUFZZQAEDA-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)OC1=CC=C(C=C1)C2=C(C3=C(S2)C=C(C=C3)OS(=O)(=O)C)C(=O)C4=CC=C(C=C4)OCCN5CCCCC5.Cl |
| Canonical SMILES | CS(=O)(=O)OC1=CC=C(C=C1)C2=C(C3=C(S2)C=C(C=C3)OS(=O)(=O)C)C(=O)C4=CC=C(C=C4)OCCN5CCCCC5.Cl |
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